Cas no 16724-63-3 (1-Hexadecanamine,N-hexadecyl-)

• Product Name: 1-Hexadecanamine,N-hexadecyl-
• CAS No: 16724-63-3
• MF: C₃₂H₆₇N
• MW: 465.881090402603
• CID: 202118
• PubChem ID: 85571
• Update Time: 2025-05-17

1-Hexadecanamine,N-hexadecyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanamine,N-hexadecyl-
• dihexadecylamine
• N,N-dihexadecylamine
• N-hexadecylhexadecan-1-aminato
• Einecs 240-779-6
• N-hexadecylhexadecan-1-aMine
• N-Hexadecyl-1-hexadecanamine
• ARMEEN 2-16
• 05Y5G77L4R
• DTXSID60867439
• Dicetylamine
• 68439-74-7
• EINECS 268-222-2
• dipalmitylamine
• UNII-05Y5G77L4R
• Q27236149
• di(hexadecyl)amine
• 1-Hexadecanamine, N-hexadecyl-
• 68037-98-9
• di-n-hexadecylamine
• SCHEMBL64941
• 16724-63-3
• EINECS 270-417-2
• NS00013604
• G64241
• DB-254465
• Dicetylamine?

• Inchi： 1S/C32H67N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33H,3-32H2,1-2H3
• InChI Key： NQYKSVOHDVVDOR-UHFFFAOYSA-N
• SMILES： N(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 465.52771
• Monoisotopic Mass: 465.527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 30
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 15.3
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: Colorless crystalline solid
• Density: 0.9018 (estimate)
• Melting Point: 67.03°C
• Boiling Point: 488.93°C (estimate)
• Flash Point: 185°C
• Refractive Index: 1.4783 (estimate)
• PSA: 12.03
• LogP: 11.92950
• Solubility: Slightly soluble in water

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-Hexadecanamine,N-hexadecyl-

1-Hexadecanamine, N-hexadecyl- (CAS No. 16724-63-3): An Overview of Its Properties, Applications, and Recent Research

1-Hexadecanamine, N-hexadecyl- (CAS No. 16724-63-3) is a long-chain aliphatic amine with significant applications in various industries, including pharmaceuticals, cosmetics, and materials science. This compound is characterized by its linear structure and the presence of a primary amine group at the terminal end of a 16-carbon alkyl chain. The unique properties of 1-Hexadecanamine, N-hexadecyl- make it an essential component in the formulation of surfactants, emulsifiers, and lubricants.

The chemical formula of 1-Hexadecanamine, N-hexadecyl- is C₃₂H₆₆N, and it has a molecular weight of approximately 450.9 g/mol. The compound is a white crystalline solid at room temperature with a melting point ranging from 50 to 55°C and a boiling point of around 380°C. It is insoluble in water but highly soluble in organic solvents such as ethanol and hexane. These physical properties contribute to its versatility in various applications.

In the pharmaceutical industry, 1-Hexadecanamine, N-hexadecyl- is used as an intermediate in the synthesis of drugs and as a component in drug delivery systems. Its amphiphilic nature allows it to form micelles and vesicles, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. Recent research has explored the use of 1-Hexadecanamine, N-hexadecyl--based nanoparticles for targeted drug delivery, showing promising results in improving therapeutic efficacy while reducing side effects.

In the cosmetics industry, 1-Hexadecanamine, N-hexadecyl- is utilized as an emollient and conditioning agent in skin care products. Its ability to form stable emulsions and its moisturizing properties make it an ideal ingredient for creams, lotions, and hair care products. Studies have demonstrated that formulations containing 1-Hexadecanamine, N-hexadecyl- can improve skin hydration and reduce transepidermal water loss (TEWL), leading to healthier-looking skin.

In materials science, 1-Hexadecanamine, N-hexadecyl- is used as a surfactant and dispersant in the production of polymers and coatings. Its long alkyl chain provides excellent wetting properties and helps to disperse pigments and fillers uniformly in polymer matrices. This results in improved mechanical properties and enhanced performance of the final products. Recent advancements in nanotechnology have also led to the use of 1-Hexadecanamine, N-hexadecyl--based coatings for surface modification and corrosion protection.

The environmental impact of 1-Hexadecanamine, N-hexadecyl- has been a subject of increasing interest. Studies have shown that while the compound is biodegradable under certain conditions, its persistence in aquatic environments can pose ecological risks if not properly managed. Efforts are being made to develop more sustainable synthesis methods and to improve waste treatment processes to minimize environmental exposure.

In terms of safety, 1-Hexadecanamine, N-hexadecyl- is generally considered safe for use in industrial applications when proper handling protocols are followed. However, it can cause skin irritation and respiratory issues if inhaled or ingested in large quantities. Therefore, appropriate personal protective equipment (PPE) should be used during handling to ensure worker safety.

The market demand for 1-Hexadecanamine, N-hexadecyl- continues to grow due to its wide range of applications and favorable properties. Key drivers include increasing demand from the pharmaceutical and cosmetics industries for high-performance ingredients and growing interest in nanotechnology-based products. Market research indicates that the global market for aliphatic amines is expected to expand at a compound annual growth rate (CAGR) of around 5% over the next decade.

In conclusion, 1-Hexadecanamine, N-hexadecyl- (CAS No. 16724-63-3) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and properties make it an essential component in various formulations and applications. Ongoing research continues to uncover new uses for this compound, further expanding its utility and market potential.